Cas no 647842-33-9 ([1,1'-Biphenyl]-4-carboxylic acid, 3',4'-dimethyl-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 3',4'-dimethyl-, methyl ester
• CAS No: 647842-33-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 416736
• PubChem ID: 14570135
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 3',4'-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 3',4'-dimethyl-, methyl ester
• methyl 4-(3,4-dimethylphenyl)benzoate
• 647842-33-9
• DTXSID40561761
• SCHEMBL13830583
• AKOS002678631
• Methyl 3',4'-dimethyl[1,1'-biphenyl]-4-carboxylate

• Inchi： 1S/C16H16O2/c1-11-4-5-15(10-12(11)2)13-6-8-14(9-7-13)16(17)18-3/h4-10H,1-3H3
• InChI Key： RVWULOQKYNEQIJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3